Cas no 29947-23-7 (Propanedinitrile,2-[[4-[(4-oxo-3-phenyl-2-thioxo-5-thiazolidinylidene)methyl]phenyl]methylene]-)

Propanedinitrile,2-[[4-[(4-oxo-3-phenyl-2-thioxo-5-thiazolidinylidene)methyl]phenyl]methylene]- structure
29947-23-7 structure
Product name:Propanedinitrile,2-[[4-[(4-oxo-3-phenyl-2-thioxo-5-thiazolidinylidene)methyl]phenyl]methylene]-
CAS No:29947-23-7
MF:C20H11N3OS2
MW:373.45084
CID:279848
PubChem ID:6378321

Propanedinitrile,2-[[4-[(4-oxo-3-phenyl-2-thioxo-5-thiazolidinylidene)methyl]phenyl]methylene]- Chemical and Physical Properties

Names and Identifiers

    • Propanedinitrile,2-[[4-[(4-oxo-3-phenyl-2-thioxo-5-thiazolidinylidene)methyl]phenyl]methylene]-
    • 2-[[4-[(E)-(4-oxo-3-phenyl-2-sulfanylidene-1,3-thiazolidin-5-ylidene)methyl]phenyl]methylidene]propanedinitrile
    • DTXSID30422958
    • NSC409003
    • NSC-409003
    • AC1O45XY
    • 29947-23-7
    • Inchi: InChI=1S/C20H11N3OS2/c21-12-16(13-22)10-14-6-8-15(9-7-14)11-18-19(24)23(20(25)26-18)17-4-2-1-3-5-17/h1-11H/b18-11+
    • InChI Key: TVLBMOMMVNQWAZ-WOJGMQOQSA-N
    • SMILES: N#C/C(=C/C1=CC=C(/C=C2/SC(=S)N(C3=CC=CC=C3)C/2=O)C=C1)/C#N

Computed Properties

  • Exact Mass: 373.03453
  • Monoisotopic Mass: 373.034353
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 3
  • Complexity: 720
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • Topological Polar Surface Area: 125
  • XLogP3: 4.6

Experimental Properties

  • Density: 1.44
  • Boiling Point: 586.1°Cat760mmHg
  • Flash Point: 308.3°C
  • Refractive Index: 1.748
  • PSA: 67.89
  • LogP: 4.58796

Recommend Articles

Recommended suppliers
Hangzhou Runyan Pharmaceutical Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Runyan Pharmaceutical Technology Co., Ltd
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Minglong (Xianning) Medicine Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Minglong (Xianning) Medicine Co., Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd